Cas no 57617-75-1 (9-Azabicyclo[3.3.1]nonane-2,6-diol, 9-methyl-)

• Product Name: 9-Azabicyclo[3.3.1]nonane-2,6-diol, 9-methyl-
• CAS No: 57617-75-1
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 344811
• PubChem ID: 574339
• Update Time: 2025-04-19

9-Azabicyclo[3.3.1]nonane-2,6-diol, 9-methyl- Chemical and Physical Properties

Names and Identifiers

• 9-Azabicyclo[3.3.1]nonane-2,6-diol, 9-methyl-
• 9-methyl-9-azabicyclo[3.3.1]nonane-2,6-diol
• 57617-75-1
• DTXSID00341602
• 9-Methyl-9-azabicyclo[3.3.1]nonane-2,6-diol #
• SCHEMBL11838965
• NIEBUGNXKVOUCP-UHFFFAOYSA-N
• 9-Azabicyclo[3.3.1]nonane-2,6-diol, 9-methyl-, (endo,endo)-

• Inchi： 1S/C9H17NO2/c1-10-6-2-4-8(11)7(10)3-5-9(6)12/h6-9,11-12H,2-5H2,1H3
• InChI Key： NIEBUGNXKVOUCP-UHFFFAOYSA-N
• SMILES： OC1CCC2C(CCC1N2C)O

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines